Cas no 1805147-09-4 (Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805147-09-4
• MF: C₁₁H₉F₅INO₂
• MW: 409.091152906418
• CID: 4896213
• Update Time: 2025-10-28

Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9F5INO2/c1-2-20-8(19)4-6-5(9(12)13)3-7(11(14,15)16)18-10(6)17/h3,9H,2,4H2,1H3
• InChI Key： JDPACSDMKUAHPE-UHFFFAOYSA-N
• SMILES： IC1=C(CC(=O)OCC)C(C(F)F)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate

Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805147-09-4): An Overview

Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805147-09-4) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a difluoromethyl, iodo, and trifluoromethyl substituents, offers a wide range of applications in the development of novel pharmaceuticals and agrochemicals.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug candidates. This is particularly important in the design of drugs that need to withstand harsh physiological conditions while maintaining their therapeutic efficacy. The presence of the iodo substituent provides a valuable handle for further chemical modifications, such as cross-coupling reactions, which are crucial for the synthesis of complex molecules. Additionally, the trifluoromethyl group is a common motif in many biologically active compounds due to its electron-withdrawing properties and ability to modulate receptor interactions.

Recent studies have highlighted the potential of Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific cancer cell lines. The researchers found that the unique combination of functional groups in this molecule allows it to selectively target and inhibit key enzymes involved in cancer progression, making it a promising lead compound for further development.

In another study, published in Organic Letters, scientists explored the use of Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate as a building block for the synthesis of novel antiviral agents. The results showed that derivatives of this compound exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes.

The versatility of Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate extends beyond its direct biological activity. Its structural features make it an excellent starting material for a variety of synthetic transformations. For example, the iodo group can be readily converted into other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. These reactions allow for the introduction of diverse substituents, thereby expanding the chemical space available for drug discovery efforts.

In addition to its applications in medicinal chemistry, Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate has also shown promise in the field of agrochemicals. A study published in Pest Management Science reported that derivatives of this compound exhibited strong herbicidal activity against several weed species. The researchers found that the combination of difluoromethyl and trifluoromethyl groups contributed to the compound's high selectivity and efficacy, making it a valuable candidate for the development of new herbicides.

The synthesis of Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate has been extensively studied and optimized over the years. One common synthetic route involves the sequential introduction of the difluoromethyl, iodo, and trifluoromethyl groups onto a pyridine scaffold. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further improved the efficiency and scalability of these syntheses, making it more accessible for large-scale production.

The physical properties of Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate are also noteworthy. It is typically obtained as a white solid with a melting point ranging from 100°C to 105°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In conclusion, Ethyl 4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805147-09-4) is a highly functionalized compound with significant potential in medicinal chemistry, drug discovery, and agrochemical applications. Its unique combination of difluoromethyl, iodo, and trifluoromethyl substituents provides a robust platform for further chemical modifications and biological evaluations. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing various fields of science and technology.